Cas no 78185-68-9 (3-Azabicyclo[3.1.0]hexane-2-carbonitrile,3-acetyl-, (1a,2b,5a)- (9CI))

3-Azabicyclo[3.1.0]hexane-2-carbonitrile,3-acetyl-, (1a,2b,5a)- (9CI) structure
78185-68-9 structure
Product Name:3-Azabicyclo[3.1.0]hexane-2-carbonitrile,3-acetyl-, (1a,2b,5a)- (9CI)
CAS No:78185-68-9
MF:C8H10N2O
MW:150.177801609039
CID:551639
Update Time:2024-01-30

3-Azabicyclo[3.1.0]hexane-2-carbonitrile,3-acetyl-, (1a,2b,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.1.0]hexane-2-carbonitrile,3-acetyl-, (1a,2b,5a)- (9CI)
    • 3-Azabicyclo[3.1.0]hexane-2-carbonitrile, 3-acetyl-, (1alpha,2beta,5alpha)- (9CI)
    • Inchi: 1S/C8H10N2O/c1-5(11)10-4-6-2-7(6)8(10)3-9/h6-8H,2,4H2,1H3/t6-,7-,8-/m1/s1
    • InChI Key: HJFUUJDOMWSXBT-BWZBUEFSSA-N
    • SMILES: [C@]12([H])[C@]([H])(C1)CN(C(C)=O)[C@@H]2C#N

Computed Properties

  • Exact Mass: 150.079
  • Monoisotopic Mass: 150.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1A^2
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